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Compound Name: NF 115

Cat. No.: B1246206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the superheavy element Moscovium

(Mc), with a specific focus on its most stable isotopes, their half-lives, and the experimental

methodologies employed for their synthesis and identification.

Isotopic Stability of Moscovium
Moscovium is a synthetic, extremely radioactive element with atomic number 115. It has no

stable isotopes. Research has identified several radioisotopes with mass numbers ranging from

286 to 290. Among these, Moscovium-290 is recognized as the most stable, although its half-

life is less than a second.[1][2][3] The primary decay mode for Moscovium isotopes is alpha

decay, transforming into isotopes of nihonium (Nh).[3][4][5][6]

Quantitative Data Summary
The known isotopes of Moscovium and their decay properties are summarized in the table

below. The half-life of these isotopes tends to increase with a higher number of neutrons.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1246206?utm_src=pdf-interest
https://www.thoughtco.com/moscovium-facts-element-115-4122577
https://en.wikipedia.org/wiki/Moscovium
https://en.wikipedia.org/wiki/Isotopes_of_moscovium
https://en.wikipedia.org/wiki/Isotopes_of_moscovium
https://www.ebsco.com/research-starters/chemistry/moscovium-mc
https://pubchem.ncbi.nlm.nih.gov/element/Moscovium
https://periodic-table.com/moscovium/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isotope Half-life Decay Mode Daughter Isotope

286Mc ~20 ms α 282Nh

287Mc ~38 ms α 283Nh

288Mc ~193 ms α 284Nh

289Mc ~250 ms α 285Nh

290Mc ~650 ms α 286Nh

(Data compiled from multiple sources[3])

Experimental Protocols
The production and identification of Moscovium are achieved through complex nuclear physics

experiments. The methodologies rely on heavy-ion fusion reactions and sophisticated detector

setups to identify the fleeting atoms produced.

Synthesis of Moscovium Isotopes
The synthesis of Moscovium is conducted via "hot fusion" reactions, a process that involves

bombarding a heavy target nucleus with a lighter, energetic projectile nucleus.[7]

Reaction: The most common reaction for synthesizing Moscovium involves bombarding an

americium-243 (243Am) target with a beam of calcium-48 (48Ca) ions.[2][4][7][8]

24395Am + 4820Ca → 291115Mc* → 288115Mc + 3 10n

24395Am + 4820Ca → 291115Mc* → 287115Mc + 4 10n

Methodology:
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Target Preparation: A target of 243Am is prepared, typically as a layer of americium oxide

deposited on a thin titanium foil.

Ion Beam Acceleration:48Ca ions are accelerated to high energies (typically around 5-10

MeV per nucleon) using a cyclotron.[7]

Bombardment: The accelerated 48Ca beam is directed onto the 243Am target.

Fusion: The nuclei of the projectile and target fuse, forming a highly excited compound

nucleus of Moscovium (291Mc*).

De-excitation: This compound nucleus de-excites almost instantaneously by evaporating

several neutrons (typically 3 or 4) to form a more stable, though still highly radioactive,

Moscovium isotope (e.g., 288Mc or 287Mc).

Separation: The resulting Moscovium atoms, recoiling from the target, are separated from

the unreacted beam particles and other reaction products using a gas-filled recoil separator.

Identification and Confirmation
The identification of newly synthesized Moscovium atoms is indirect and relies on detecting

their characteristic decay chains.

Methodology:

Implantation: The separated Moscovium atoms are implanted into a position-sensitive

detector (e.g., a silicon strip detector).

Decay Detection: The detector records the time and position of the implantation event and

the subsequent alpha decay events.

Alpha Decay Chain Analysis: Moscovium isotopes undergo a cascade of alpha decays,

producing a sequence of daughter and granddaughter nuclei. For instance, 288Mc decays to

284Nh, which in turn decays. By measuring the energies and lifetimes of these alpha

particles, a decay chain can be constructed and compared with theoretical predictions.

Chemical Identification of Daughter Products: To strengthen the discovery claim, chemical

experiments have been performed on the long-lived final decay products, such as dubnium-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://medium.com/@mattygh01/element-115-moscovium-from-superheavy-synthesis-to-speculative-antigravity-in-the-dual-sheet-85c406816eac
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


268 (268Db).[2][9] These experiments confirm that the daughter products exhibit chemical

properties consistent with their assigned group in the periodic table, thereby validating the

identity of the parent Moscovium nucleus.[2]

Mass Number Confirmation: More recently, the mass numbers of Moscovium and its

daughter nihonium have been directly confirmed using a device called FIONA (For the

Identification Of Nuclide A), which measures the mass-to-charge ratio of individual atoms.

[10][11]

Visualized Pathways and Workflows
The following diagrams illustrate the decay process of Moscovium's most stable isotope and

the general workflow for its synthesis and identification.
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Moscovium-290 (²⁹⁰Mc)
Z=115, N=175
t½ ≈ 650 ms

Nihonium-286 (²⁸⁶Nh)
Z=113, N=173

t½ ≈ 19.6 s

α decay

Roentgenium-282 (²⁸²Rg)
Z=111, N=171

t½ ≈ 100 s

α decay

Meitnerium-278 (²⁷⁸Mt)
Z=109, N=169

t½ ≈ 7.6 s

α decay

Bohrium-274 (²⁷⁴Bh)
Z=107, N=167
t½ ≈ 0.9 min

α decay

Dubnium-270 (²⁷⁰Db)
Z=105, N=165

t½ ≈ 1.0 h

α decay

Further Decay / Fission

α / SF
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Caption: Alpha decay chain of Moscovium-290.
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Caption: Workflow for Moscovium synthesis and identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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